1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione
Overview
Description
1-(2-Bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione (BETPD) is an organic compound belonging to the pyridazine class of heterocyclic compounds. It has a broad range of applications in the fields of biochemistry and medicinal chemistry, due to its unique structure and properties.
Scientific Research Applications
1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione has a wide range of applications in the fields of biochemistry and medicinal chemistry. It has been used to study the structure and function of proteins, as well as to investigate the mechanism of action of various drugs. It has also been used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to study the effects of environmental toxins on the body. Additionally, this compound has been used as a model compound for drug design and synthesis.
Mechanism of Action
The mechanism of action of 1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione is not yet fully understood. However, it is believed that the compound binds to receptors on the cell surface, resulting in the activation or inhibition of various cellular processes. The precise mechanism of action is still under investigation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and proteins, as well as to affect the expression of certain genes. Additionally, it has been shown to affect the metabolism of various drugs, as well as to affect the absorption and excretion of drugs.
Advantages and Limitations for Lab Experiments
1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione has a number of advantages for use in laboratory experiments. It is a relatively stable compound, and is soluble in a variety of solvents. Additionally, it has a relatively low toxicity, making it safe to use in a laboratory setting. However, there are some limitations to its use in laboratory experiments. For example, this compound is a relatively expensive compound, and its solubility in some solvents is limited.
Future Directions
The potential applications of 1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione are still being explored. Future research may focus on its use as a model compound for drug design and synthesis, as well as its potential use in the development of new drugs. Additionally, further research may focus on the mechanism of action of this compound, as well as its potential effects on the metabolism of various drugs. Finally, further research may focus on the use of this compound to study the effects of environmental toxins on the body.
Synthesis Methods
1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione can be synthesized through the reaction of 2-bromoethanol with ethyl 2-methyl-3-pyridazinone in the presence of a base such as sodium hydroxide. This reaction proceeds through a nucleophilic substitution mechanism, leading to the formation of the desired product. The overall yield of the reaction is typically around 75%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione involves the reaction of 2-bromoethylamine with maleic anhydride to form the intermediate 1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione.", "Starting Materials": [ "2-bromoethylamine", "maleic anhydride" ], "Reaction": [ "2-bromoethylamine is reacted with maleic anhydride in the presence of a solvent such as toluene or chloroform.", "The reaction mixture is heated under reflux for several hours to form the intermediate 1-(2-bromoethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione.", "The intermediate is then isolated and purified using standard techniques such as recrystallization or column chromatography." ] } | |
| 1016696-89-1 | |
Molecular Formula |
C6H7BrN2O2 |
Molecular Weight |
219 |
Purity |
95 |
Origin of Product |
United States |
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